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Compound of Interest

Compound Name:
5-Propargylamino-3'-azidomethyl-

dCTP

Cat. No.: B12426196 Get Quote

An In-Depth Technical Guide to 5-Propargylamino-3'-azidomethyl-dCTP for Researchers,

Scientists, and Drug Development Professionals

Introduction
5-Propargylamino-3'-azidomethyl-dCTP is a modified deoxycytidine triphosphate that serves

as a critical reagent in the field of molecular biology, particularly in Next-Generation

Sequencing (NGS) and bioconjugation applications. Its unique structure, featuring a

propargylamino group at the 5-position of the cytosine base and an azidomethyl group at the

3'-hydroxyl position of the deoxyribose sugar, imparts functionalities essential for reversible

DNA chain termination and click chemistry reactions. This technical guide provides a

comprehensive overview of the structure, properties, and key applications of 5-
Propargylamino-3'-azidomethyl-dCTP.

Structure and Properties
The chemical structure of 5-Propargylamino-3'-azidomethyl-dCTP is fundamental to its

function. The 3'-azidomethyl group acts as a reversible terminator of DNA polymerase activity,

while the 5-propargylamino group provides a reactive alkyne handle for post-synthetic

modifications via click chemistry.

Chemical Structure:
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Caption: Chemical structure of 5-Propargylamino-3'-azidomethyl-dCTP.

Physicochemical and Spectroscopic Properties
Quantitative data for 5-Propargylamino-3'-azidomethyl-dCTP are summarized in the table

below.

Property Value Reference

Molecular Formula C13H20N7O13P3 (free acid) [1]

Molecular Weight 575.26 g/mol (free acid) [1]

Purity ≥ 95% (HPLC) [1]

Form Solid [1]

Color White to off-white [1]

Maximum Absorption (λmax) 294 nm (in Tris-HCl, pH 7.5) [1]

Molar Extinction Coefficient (ε)
9.3 L mmol⁻¹ cm⁻¹ (in Tris-HCl,

pH 7.5)
[1]

Storage Conditions -20°C [1]

Shelf Life
12 months from date of

delivery
[1]

Key Applications
The primary applications of 5-Propargylamino-3'-azidomethyl-dCTP stem from its roles as a

reversible terminator in DNA sequencing and as a versatile component in bio-orthogonal

chemistry.

Reversible Terminator in Next-Generation Sequencing
(NGS)
5-Propargylamino-3'-azidomethyl-dCTP is a key component in some NGS platforms that

utilize the sequencing-by-synthesis (SBS) method.[2] The 3'-O-azidomethyl group acts as a

protecting group, which, upon incorporation into a growing DNA strand by a DNA polymerase,
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prevents further extension of the chain.[2] This temporary termination allows for the precise

determination of the incorporated nucleotide. Following incorporation and signal detection, the

3'-O-azidomethyl group can be chemically cleaved, typically using a mild reducing agent like

Tris(2-carboxyethyl)phosphine (TCEP), to regenerate a free 3'-hydroxyl group.[2] This allows

the sequencing reaction to proceed to the next base.
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Next-Generation Sequencing Workflow with Reversible Terminators

DNA Template with Primer

Incorporate 5-Propargylamino-3'-azidomethyl-dCTP
(and other 3'-O-azidomethyl-dNTPs)

DNA Polymerization Terminates

Detect Incorporated Nucleotide
(e.g., via fluorescence)

Cleave 3'-O-azidomethyl Group
(e.g., with TCEP)

Regenerate 3'-OH Group

Initiate Next Cycle

Repeat for each base

Click to download full resolution via product page

Caption: Workflow of sequencing-by-synthesis using 3'-O-azidomethyl reversible terminators.
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Click Chemistry and Bioconjugation
The 5-propargylamino group contains a terminal alkyne, which serves as a reactive handle for

"click chemistry" reactions. Specifically, it can undergo copper(I)-catalyzed azide-alkyne

cycloaddition (CuAAC) with azide-containing molecules or strain-promoted alkyne-azide

cycloaddition (SPAAC) with molecules containing strained cyclooctynes (e.g., DBCO or BCN).

[3][4] This allows for the efficient and specific labeling of DNA containing this modified

nucleotide with a wide range of molecules, including fluorophores, biotin, or other reporter

groups, for various downstream applications in diagnostics and molecular imaging.
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Click Chemistry Applications of 5-Propargylamino-3'-azidomethyl-dCTP

5-Propargylamino-dCTP
(in DNA)

CuAAC Reaction SPAAC Reaction

Covalently Labeled DNA Covalently Labeled DNA

Azide-containing Molecule
(e.g., Azido-fluorophore)

DBCO/BCN-containing Molecule
(e.g., DBCO-biotin)
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Conceptual Synthesis Workflow

Protected 5-Iodo-deoxycytidine

Sonogashira Coupling
with Propargylamine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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